3,2-premercapturic acid
3,2-premercapturic acid
Brand Name:
Vulcanchem
CAS No.:
134958-26-2
VCID:
VC0145128
InChI:
InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-9-4-2-3-7(12)10(9)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1
SMILES:
CC(=O)NC(CSC1C=CC=C(C1O)Br)C(=O)O
Molecular Formula:
C11H14BrNO4S
Molecular Weight:
336.2 g/mol
3,2-premercapturic acid
CAS No.: 134958-26-2
Main Products
VCID: VC0145128
Molecular Formula: C11H14BrNO4S
Molecular Weight: 336.2 g/mol
| CAS No. | 134958-26-2 |
|---|---|
| Product Name | 3,2-premercapturic acid |
| Molecular Formula | C11H14BrNO4S |
| Molecular Weight | 336.2 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(5-bromo-6-hydroxycyclohexa-2,4-dien-1-yl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-9-4-2-3-7(12)10(9)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1 |
| Standard InChIKey | BWZJWISICOJRCY-IDKOKCKLSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1C=CC=C(C1O)Br)C(=O)O |
| SMILES | CC(=O)NC(CSC1C=CC=C(C1O)Br)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1C=CC=C(C1O)Br)C(=O)O |
| Synonyms | 3,2-premercapturic acid |
| PubChem Compound | 195778 |
| Last Modified | Nov 11 2021 |
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